4-Hydroxybenzyl Alcohol

• CAS No.: 623-05-2
• Product Name: 4-Hydroxybenzyl Alcohol
• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 4-(hydroxymethyl)phenol
• Standard InChI: InChI=1S/C7H8O2/c8-5-6-1-3-7(9)4-2-6/h1-4,8-9H,5H2
• Standard InChIKey: BVJSUAQZOZWCKN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CO)O
• Canonical SMILES: C1=CC(=CC=C1CO)O
• Appearance: Powder
• Boiling Point: 252.0 °C
• Melting Point: 124.5 °C; Mp 124.5-125.5 °; 124.5°C
• Physical Description: Solid; White crystalline powder; slightly fruity-sweet coconut odou
• Description: 4-Hydroxybenzyl alcohol, also known as 4-(hydroxymethyl)phenol or p-methylolphenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. 4-Hydroxybenzyl alcohol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Hydroxybenzyl alcohol has been detected in multiple biofluids, such as feces and saliva. 4-Hydroxybenzyl alcohol is a sweet, almond, and bitter tasting compound that can be found in fruits. This makes 4-hydroxybenzyl alcohol a potential biomarker for the consumption of this food product.; P-hydroxybenzyl alcohol is a member of the class of benzyl alcohols that is benzyl alcohol substituted by a hydroxy group at position 4. It has been isolated from Arcangelisia gusanlung. It has a role as a plant metabolite. It is a member of phenols and a member of benzyl alcohols.
• Solubility: 0.05 M; 6.7 mg/mL at 20 °C; slightly soluble in water; soluble in organic solvents; soluble (in ethanol)
• Synonyms: 4-Hydroxybenzenemethanol; p-Hydroxybenzyl Alcohol; (4-Hydroxyphenyl)methanol; 4-(Hydroxymethyl)phenol; 4-Hydroxybenzenemethanol; 4-Hydroxybenzyl Alcohol; 4-Methylolphenol; Gastrodigenin; NSC 227926; p-(Hydroxymethyl)phenol; p-2-Hydroxybenzyl Alcohol
• PubChem Compound: 125
• Last Modified: Nov 11 2021